1h-Indazole-1-carboxylic acid,3-[(4-ethylphenyl)methyl]-,1,1-dimethylethyl ester

• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol
• IUPAC Name: tert-butyl 3-[(4-ethylphenyl)methyl]indazole-1-carboxylate
• InChI: InChI=1S/C21H24N2O2/c1-5-15-10-12-16(13-11-15)14-18-17-8-6-7-9-19(17)23(22-18)20(24)25-21(2,3)4/h6-13H,5,14H2,1-4H3
• InChI Key: WVPMXSVOUKRRGC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC2=NN(C3=CC=CC=C32)C(=O)OC(C)(C)C

Description

1h-Indazole-1-carboxylic acid,3-[(4-ethylphenyl)methyl]-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C21H24N2O2 and its molecular weight is 336.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of tris(dibenzylideneacetone)dipalladium (0) (167 mg) and tri(2-furyl)phosphine (135 mg) in tetrahydrofuran (20 ml) was stirred at room temperature for 5 minutes under argon atmosphere. Thereto were added 1-t-butoxycarbonyl-3-iodo-1H-indazole (2.0 g) and the above 4-ethylbenzylzinc bromide (N,N-dimethylformamide solution) at 0° C., and the mixture was stirred at room temperature for 5 hours. The reaction mixture was poured into water, and the mixture was extracted with diethyl ether. The extract was washed with water and dried over magnesium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (hexane:ethyl acetate=100:0-92:8) to give 1-t-butoxycarbonyl-3-(4-ethylphenylmethyl)-1H-indazole (1.37 g) as colorless oil. APCI-Mass m/Z 337 (M+H).